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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium bromate, Ca(BrO₃)₂, is an inorganic salt with applications in various fields, including

as a dough conditioner in the food industry. A thorough understanding of its thermodynamic

stability is crucial for its safe handling, storage, and application, particularly in contexts

sensitive to temperature and chemical reactivity. This technical guide provides a

comprehensive overview of the available thermodynamic data concerning the stability of

calcium bromate, details relevant experimental methodologies for its characterization, and

visualizes its decomposition pathway. Due to the limited availability of specific thermodynamic

parameters for calcium bromate in the literature, this guide also incorporates data for related

alkaline earth metal bromates to infer trends and provide a broader context for its stability.

Thermal Decomposition of Calcium Bromate
Calcium bromate is most commonly found in its monohydrate form, Ca(BrO₃)₂·H₂O. Its

thermal decomposition is a two-stage process. The initial stage involves the loss of its water of

hydration, which occurs at temperatures below 180°C. Following dehydration, the anhydrous

calcium bromate decomposes at higher temperatures to yield calcium bromide (CaBr₂) and

oxygen (O₂). This decomposition of the anhydrous salt has been reported to occur at

temperatures above 180°C, with some sources specifying a range of 270-300°C. The overall

decomposition process is endothermic, meaning it requires an input of energy to proceed.
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Quantitative Thermodynamic Data
Direct experimental values for the standard enthalpy of formation (ΔfH°), standard Gibbs free

energy of formation (ΔfG°), and standard molar entropy (S°) of calcium bromate are not

readily available in the current body of scientific literature. However, to provide a framework for

understanding its stability, the following tables summarize the known decomposition

temperatures for calcium bromate and the available thermodynamic data for its decomposition

product, calcium bromide, as well as for other relevant alkaline earth metal bromates and their

constituent ions.

Table 1: Decomposition Data for Calcium Bromate

Compound Formula
Decomposition
Onset Temperature
(°C)

Products of
Decomposition

Calcium Bromate

Monohydrate
Ca(BrO₃)₂·H₂O < 180 (Dehydration) Ca(BrO₃)₂ + H₂O

Anhydrous Calcium

Bromate
Ca(BrO₃)₂

> 180 (typically 270-

300)
CaBr₂ + 3O₂

Table 2: Thermodynamic Data for Calcium Bromide (Decomposition Product)

Property Symbol Value (at 298.15 K) Units

Standard Molar

Enthalpy of Formation

(solid)

ΔfH° -682.8 kJ/mol

Standard Molar Gibbs

Free Energy of

Formation (solid)

ΔfG° -663.6 kJ/mol

Standard Molar

Entropy (solid)
S° 130 J/(mol·K)

Table 3: Thermodynamic Data for Related Alkaline Earth Metal Bromates and Constituent Ions
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Compound/Ion Formula

Standard
Molar Enthalpy
of Formation
(ΔfH°) (kJ/mol)

Standard
Molar Gibbs
Free Energy of
Formation
(ΔfG°) (kJ/mol)

Standard
Molar Entropy
(S°) (J/(mol·K))

Strontium

Bromate
Sr(BrO₃)₂ -716.3 - -

Barium Bromate Ba(BrO₃)₂ -752.7 -577.4 242.7

Calcium Ion (aq) Ca²⁺(aq) -542.8 -553.6 -53.1

Bromate Ion (aq) BrO₃⁻(aq) -67.4 - 161.7

Note: The data for related compounds can be used to establish trends in stability within the

alkaline earth metal group. Generally, thermal stability of salts with large anions, like bromate,

increases down the group due to a decrease in the polarizing power of the cation.

Experimental Protocols
The determination of thermodynamic data for inorganic salts like calcium bromate involves

several key experimental techniques. While specific protocols for calcium bromate are not

widely published, the following sections describe the general methodologies for the most

relevant techniques.

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature and mass change associated with the dehydration

and decomposition of calcium bromate.

Methodology:

A small, precisely weighed sample of calcium bromate monohydrate (typically 5-10 mg) is

placed in a high-purity, inert sample pan (e.g., alumina or platinum).

The sample pan is placed in the TGA furnace.
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The furnace is heated at a constant rate (e.g., 10°C/min) under a controlled atmosphere,

typically an inert gas such as nitrogen or argon, to prevent side reactions.

The mass of the sample is continuously monitored by a highly sensitive microbalance as a

function of temperature.

The resulting TGA curve plots the percentage of mass loss versus temperature. The

temperatures at which significant mass loss occurs correspond to the dehydration and

decomposition events.

Differential Scanning Calorimetry (DSC)
Objective: To measure the heat flow associated with the thermal transitions of calcium
bromate, such as dehydration and decomposition, and to determine the enthalpy changes

(ΔH) of these processes.

Methodology:

A small, weighed sample of calcium bromate is hermetically sealed in a sample pan (e.g.,

aluminum or gold). An empty, sealed pan is used as a reference.

Both the sample and reference pans are placed in the DSC cell.

The cell is heated at a controlled linear rate.

The instrument measures the difference in heat flow required to maintain the sample and

reference at the same temperature.

Endothermic events (like decomposition) result in a higher heat flow to the sample, while

exothermic events result in a lower heat flow. The resulting DSC curve plots heat flow versus

temperature, and the area under a peak is proportional to the enthalpy change of the

transition.

Solution Calorimetry
Objective: To determine the enthalpy of formation of calcium bromate indirectly by measuring

the enthalpy of solution.
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Methodology:

A precisely weighed sample of calcium bromate is dissolved in a suitable solvent (e.g., a

dilute acid) within a calorimeter of known heat capacity.

The temperature change of the solution upon dissolution is carefully measured.

The enthalpy of solution (ΔH_soln) is calculated from the temperature change, the mass of

the solution, the specific heat capacity of the solution, and the heat capacity of the

calorimeter.

By applying Hess's Law and using known enthalpies of formation for the other reactants and

products in the dissolution reaction, the standard enthalpy of formation of calcium bromate
can be calculated. This method requires accurate thermodynamic data for all other species

in the thermochemical cycle.

Visualization of Decomposition Pathway
The thermal decomposition of calcium bromate monohydrate can be visualized as a

sequential process. The following diagram, generated using the DOT language, illustrates this

pathway.
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Caption: Thermal decomposition pathway of calcium bromate monohydrate.

Conclusion
While specific quantitative thermodynamic data for calcium bromate remains elusive in

publicly accessible literature, a clear qualitative understanding of its thermal stability exists.

Calcium bromate monohydrate undergoes a two-step decomposition, first losing its water of

hydration and then decomposing to calcium bromide and oxygen at elevated temperatures.

The provided data for related compounds and the general experimental protocols for thermal

analysis and calorimetry offer a robust framework for researchers and professionals to assess

its stability and to design experiments for the precise determination of its thermodynamic

properties. Further experimental work is necessary to establish definitive values for the

enthalpy and Gibbs free energy of formation, and the entropy of calcium bromate, which

would be of significant value to the scientific and industrial communities.
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To cite this document: BenchChem. [Unraveling the Stability of Calcium Bromate: A
Thermodynamic Perspective]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156135#thermodynamic-data-on-calcium-bromate-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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